Cas no 104338-84-3 (2(1H)-Pyridinone, 5-butyl-6-methyl-)

• Product Name: 2(1H)-Pyridinone, 5-butyl-6-methyl-
• CAS No: 104338-84-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1147862
• PubChem ID: 10464679
• Update Time: 2025-04-20

2(1H)-Pyridinone, 5-butyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-butyl-6-methyl-
• 5-butyl-6-methyl-1H-pyridin-2-one
• 5-butyl-6-methyl-2(1H)-Pyridinone
• 5-butyl-6-methylpyridin-2(1H)-one
• DB-317569
• SCHEMBL9432274
• UUASPYSJUKVINZ-UHFFFAOYSA-N
• 104338-84-3
• DTXSID00440285

• Inchi： 1S/C10H15NO/c1-3-4-5-9-6-7-10(12)11-8(9)2/h6-7H,3-5H2,1-2H3,(H,11,12)
• InChI Key： UUASPYSJUKVINZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C)N1)CCCC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.43820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones